
Comparative Performance Analysis of Perylene
Red Maroon (PR179) for Scientific Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Perylene Red

Cat. No.: B1679657 Get Quote

This guide provides a comprehensive characterization of Perylene Red Maroon (PR179), a

high-performance organic pigment, and objectively compares its performance against two

common alternatives: Pyrrole Crimson (PR264) and Quinacridone Maroon (PR206). The

information presented is intended for researchers, scientists, and drug development

professionals who require precise and reliable colorants in their work.

Perylene Red Maroon (PR179) is a synthetic organic pigment known for its deep, maroon to

red-brown hue.[1][2] It is valued for its exceptional lightfastness and weather resistance,

making it suitable for applications requiring long-term color stability.[1][3]

Quantitative Performance Data
The following table summarizes the key performance indicators of Perylene Red Maroon

(PR179) in comparison to Pyrrole Crimson (PR264) and Quinacridone Maroon (PR206). This

data is compiled from technical data sheets and qualitative industry observations.
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Property
Perylene Red
Maroon
(PR179)

Pyrrole
Crimson
(PR264)

Quinacridone
Maroon
(PR206)

Test Method

Lightfastness

(Blue Wool

Scale)

8 (Excellent)[1]
7-8 (Very Good

to Excellent)[4]
8 (Excellent)[5] ASTM D4303

Heat Resistance 200°C[1] >300°C ~300°C Internal Method

Tinting Strength High[2] Very High[6] Moderate ISO 787-16

Acid Resistance

(1-5 Scale)
5 (Excellent)[1] 5 (Excellent)

5 (Excellent)[7]

[8]
ASTM D543

Alkali Resistance

(1-5 Scale)
5 (Excellent)[1] 5 (Excellent)

5 (Excellent)[7]

[8]
ASTM D543

Transparency

Semi-transparent

to Transparent[2]

[9]

Semi-transparent Transparent[10] Visual Inspection

Staining High Staining[9] Medium Staining Staining Visual Inspection

Note: Some data points are derived from qualitative assessments and cross-referenced with

typical performance for the pigment class where direct quantitative comparisons were

unavailable.

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below to

ensure reproducibility and accurate comparison.

Lightfastness Testing (ASTM D4303)
This method determines the effect of indoor light exposure on the colorfastness of pigments.

Sample Preparation: A dispersion of the pigment in a clear, non-reactive binder is prepared

and applied uniformly to a stable, non-reactive substrate. A portion of each sample is

masked to serve as an unexposed control.
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Exposure: Samples are exposed to a controlled artificial light source, typically a xenon arc

lamp, designed to simulate the spectral distribution of daylight through window glass.[11] The

exposure is conducted for a specified duration or until a certain radiant energy threshold is

reached.[11]

Evaluation: The color difference (ΔE*ab) between the exposed and unexposed portions of

each sample is measured using a spectrophotometer. The lightfastness is then rated on the

Blue Wool Scale (1-8), where 8 indicates no fading and 1 indicates severe fading.[12]

Tinting Strength (ISO 787-16)
This protocol provides a method for comparing the tinting strength of a pigment against a

standard.

Preparation of Dispersions: A standard white base (e.g., titanium dioxide in a binder) is

prepared. Weighed amounts of the test pigment and a reference pigment are separately

dispersed into equal amounts of the white base to create colored pastes.[13]

Color Comparison: The colored pastes are drawn down side-by-side on a neutral substrate.

The visual or instrumental color difference between the two is assessed.[14]

Calculation: The tinting strength is expressed as a percentage relative to the reference

standard. If the test pigment produces a stronger color, its tinting strength is greater than

100%.[13]

Chemical Resistance (Adapted from ASTM D543)
This test evaluates the resistance of the pigment to various chemical agents.

Sample Preparation: Pigment drawdowns are prepared on a non-reactive substrate as in the

lightfastness test.

Exposure: The samples are immersed in or spotted with standardized acidic (e.g., 5% HCl)

and alkaline (e.g., 5% NaOH) solutions for a specified period (e.g., 24 hours) at a controlled

temperature.[15][16]

Evaluation: After exposure, the samples are rinsed, dried, and visually inspected for any

changes in color, gloss, or surface texture. The resistance is rated on a 1 to 5 scale, where 5
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indicates no change and 1 indicates severe degradation.[1]

Pigment Selection Workflow
The following diagram illustrates a logical workflow for selecting the most appropriate pigment

based on key performance requirements.

Caption: Pigment selection decision tree based on key performance criteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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